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Introduction

The cyclic GMP-AMP synthase (cGAS)-stimulator of interferon genes (STING) signaling
pathway is a critical component of the innate immune system responsible for detecting
cytosolic double-stranded DNA (dsDNA), a danger signal associated with pathogen infection
and cellular damage.[1] Upon binding to dsDNA, cGAS catalyzes the synthesis of the second
messenger 2'3'-cyclic GMP-AMP (cGAMP).[2][3] cGAMP then binds to and activates STING,
an endoplasmic reticulum-resident protein.[4][5] This activation triggers a downstream signaling
cascade, leading to the phosphorylation of TANK-binding kinase 1 (TBK1) and subsequently
the transcription factor IRF3.[6][7] Phosphorylated IRF3 dimerizes and translocates to the
nucleus to induce the expression of type | interferons (IFNs) and other pro-inflammatory
cytokines, mounting an anti-viral and anti-tumor immune response.[8][9]

Dysregulation of the cGAS-STING pathway, however, can lead to chronic inflammation and
autoimmune diseases.[2] Consequently, small molecule inhibitors of cGAS are valuable
research tools and potential therapeutics for a range of inflammatory conditions.[10] cGAS-IN-3
Is a potent and selective small-molecule inhibitor of human cGAS, designed to competitively
inhibit the binding of ATP and GTP to the cGAS catalytic pocket, thereby blocking cGAMP
synthesis.[11] These application notes provide a comprehensive overview and detailed
protocols for the use of cGAS-IN-3 in cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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